Acarbose-1-phenylthiol
Description
Acarbose-1-phenylthiol Dodeca(p-methoxybenzyl Ether) is a structurally complex derivative of acarbose, a well-known alpha-glucosidase inhibitor used in diabetes management. This modified compound features a phenylthiol group and twelve p-methoxybenzyl ether substituents, significantly altering its physicochemical and pharmacological properties compared to the parent molecule.
Properties
Molecular Formula |
C₃₁H₄₇NO₁₇S |
|---|---|
Molecular Weight |
737.77 |
Synonyms |
(1S,2S,3S,6S)-6-(((2R,3S,4S,5R,6R)-6-(((2R,3S,4R,5R,6R)-6-(((2R,3S,4R,5R,6S)-4,5-Dihydroxy-2-(hydroxymethyl)-6-(phenylthio)tetrahydro-2H-pyran-3-yl)oxy)-4,5-dihydroxy-2-(hydroxymethyl)tetrahydro-2H-pyran-3-yl)oxy)-4,5-dihydroxy-2-methyltetrahydro-2H- |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Implications
- Structural Modifications : The phenylthiol and p-methoxybenzyl groups in this compound likely shift its mechanism from carbohydrate inhibition (as in acarbose) to targeting bacterial or cancer cell pathways. The thiol group may interact with cysteine residues in enzymes or enhance oxidative stress in target cells .
- Therapeutic Potential: Its classification under antibacterials suggests possible utility against drug-resistant pathogens, while cancer applications may involve modulation of glycosylation pathways in tumors .
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